Cas no 1804535-42-9 (4-Amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 4-Amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1804535-42-9
• MF: C₈H₈F₃N₃O₃
• MW: 251.162631988525
• CID: 4930312
• Update Time: 2025-07-22

4-Amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H8F3N3O3/c9-8(10,11)17-6-4(13)1-3(2-12)14-5(6)7(15)16/h1H,2,12H2,(H2,13,14)(H,15,16)
• InChI Key： PRQCVQRGRJIURV-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(=O)O)N=C(CN)C=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: -2.2
• Topological Polar Surface Area: 112

Additional information on 4-Amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid

Introduction to 4-Amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804535-42-9)

4-Amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid, identified by the CAS number 1804535-42-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The presence of multiple functional groups, including amino, carboxylic acid, and trifluoromethoxy substituents, endows this molecule with unique chemical properties that make it a valuable scaffold for drug discovery and development.

The structure of 4-amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid features a pyridine core with an amino group at the 4-position, an aminomethyl group at the 6-position, and a trifluoromethoxy group at the 3-position. The carboxylic acid functionality is located at the 2-position of the pyridine ring. This specific arrangement of substituents contributes to the compound's reactivity and interaction with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds have been extensively studied for their roles in treating various diseases, including cancer, infectious diseases, and neurological disorders. The aminomethyl group in 4-amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid serves as a versatile handle for further chemical modifications, allowing researchers to explore different pharmacophores and optimize drug-like properties.

The trifluoromethoxy group is another critical feature of this compound. Fluoro-substituted molecules are known to exhibit enhanced metabolic stability, improved binding affinity to biological targets, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The introduction of fluorine atoms can significantly influence the electronic properties of a molecule, leading to more potent and selective drug candidates. This makes 4-amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid an attractive scaffold for designing new drugs with improved efficacy and reduced side effects.

Current research in the field of medicinal chemistry has highlighted the importance of pyridine derivatives in addressing unmet medical needs. Several clinical trials have demonstrated the potential of pyridine-based drugs in treating complex diseases. For instance, kinase inhibitors that target aberrant signaling pathways in cancer cells often incorporate pyridine moieties into their molecular structure. The carboxylic acid group in 4-amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid provides a site for further derivatization, enabling the synthesis of prodrugs or conjugates that can enhance drug delivery and bioavailability.

The synthesis of 4-amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorochemical transformations, are often employed to construct the desired molecular framework efficiently. The use of high-performance analytical techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography ensures the structural elucidation and purity assessment of the final product.

In addition to its pharmaceutical applications, 4-amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid has shown promise in materials science and agrochemical research. Its unique structural features make it a suitable candidate for developing novel materials with specific electronic or optical properties. Furthermore, fluorinated pyridines have been explored as intermediates in crop protection agents due to their ability to enhance pest resistance and improve agricultural yields.

The future direction of research on 4-amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid is likely to focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies and computational modeling. By systematically modifying its functional groups and exploring different derivatives, scientists can uncover new biological activities and optimize its pharmacological profile. Collaborative efforts between academia and industry are essential to translate these findings into clinical practice and bring innovative treatments to patients worldwide.

In conclusion, 4-amino-6-(aminomethyl)-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804535-42-9) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and versatile functional groups make it a valuable scaffold for drug discovery and innovation. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing global health challenges.